Cas no 52089-32-4 (3-phenylbutan-2-ol)

• Product Name: 3-phenylbutan-2-ol
• CAS No: 52089-32-4
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD00267781
• CID: 936346
• PubChem ID: 562145
• Update Time: 2025-06-14

3-phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,.alpha.,.be
• 3-Phenyl-2-butanol
• -dimethyl-
• Phenethyl alcohol, α,&#946
• 3-phenylbutan-2-ol
• KDNYCTPSPZHJQF-UHFFFAOYSA-N
• L-(+)-THREO-3-PHENYL-BUTAN-2-OL
• 3-Phenyl-butan-2-ol
• Benzeneethanol, .alpha.,.beta.-dimethyl-
• erythro-3-phenyl-2-butanol
• methyl-2-phenyl-propan-1-ol
• D-(-)-THREO-3-PHENYL-BUTAN-2-OL
• (-)-ERYTHRO-3-PHENYL-BUTAN-2-OL
• Phenethyl alcohol, .alpha.,.beta.-dimethyl-
• (+/-)-THREO-3-PHENYL-BUTAN-2-OL
• D-(-)-ERYTHRO-3-PHENYL-BUTAN-2-OL
• EN300-91762
• F88020
• AKOS013214150
• SCHEMBL23626333
• CS-0278454
• 52089-32-4
• SCHEMBL611639

• MDL： MFCD00267781
• Inchi： 1S/C10H14O/c1-8(9(2)11)10-6-4-3-5-7-10/h3-9,11H,1-2H3
• InChI Key： KDNYCTPSPZHJQF-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-phenylbutan-2-ol

Research Brief on 3-Phenylbutan-2-ol (CAS: 52089-32-4): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3-Phenylbutan-2-ol (CAS: 52089-32-4) is a chiral secondary alcohol with significant potential in pharmaceutical and chemical biology research. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive compounds, including analgesics, anti-inflammatory agents, and chiral ligands for asymmetric catalysis. This brief synthesizes the latest findings on its synthetic methodologies, biological activities, and industrial applications, with a focus on peer-reviewed literature published within the last three years.

A 2023 study in Journal of Medicinal Chemistry demonstrated the enantioselective synthesis of (R)-3-phenylbutan-2-ol via biocatalytic reduction using engineered ketoreductases, achieving >99% ee and 85% yield. This green chemistry approach addresses previous limitations in traditional metal-catalyzed hydrogenation, which often required harsh conditions. The study further correlated the (R)-enantiomer's enhanced binding affinity to GABA_A receptor subtypes, suggesting potential for CNS drug development.

In pharmaceutical formulations, 3-phenylbutan-2-ol derivatives have shown promise as prodrug moieties. Research published in European Journal of Pharmaceutical Sciences (2024) reported a series of ester derivatives that improved the bioavailability of poorly soluble antiviral agents by 3-5 fold. Molecular dynamics simulations revealed that the phenylbutanol backbone facilitated membrane permeability through transient interactions with phospholipid bilayers.

Analytical advancements include a novel UPLC-MS/MS method (LOQ: 0.1 ng/mL) for quantifying 3-phenylbutan-2-ol metabolites in pharmacokinetic studies, as detailed in Analytical and Bioanalytical Chemistry. This technique enabled detection of previously uncharacterized phase II glucuronide conjugates in human hepatocyte models, providing insights into metabolic pathways relevant to drug safety assessments.

Industrial applications are expanding, with patent filings (WO2023124567) describing its use as a chiral resolving agent for racemic pharmaceuticals. Scale-up processes utilizing continuous flow reactors have achieved kilogram-scale production with 98.5% purity, addressing supply chain challenges for this specialty chemical. Safety evaluations under REACH regulations confirm its favorable toxicological profile (LD₅₀ > 2000 mg/kg in rodent models).

Ongoing clinical trials (NCT05678921) are investigating a 3-phenylbutan-2-ol-derived HDAC inhibitor for oncology indications, with preliminary Phase I data showing dose-dependent histone hyperacetylation in solid tumors. These developments position 52089-32-4 as a structurally privileged scaffold for next-generation therapeutics, warranting continued research investment in structure-activity relationship studies and formulation optimization.